Cas no 905454-89-9 (4-bromo-3-fluorophenyl Acetate)

• Product Name: 4-bromo-3-fluorophenyl Acetate
• CAS No: 905454-89-9
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 1956714
• PubChem ID: 57466624
• Update Time: 2025-04-21

4-bromo-3-fluorophenyl Acetate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-fluorophenyl Acetate
• SCHEMBL1824842
• 905454-89-9
• MFCD22380499
• Phenol, 4-bromo-3-fluoro-, 1-acetate
• (4-bromo-3-fluorophenyl) acetate
• DTXSID201290993
• 4-Bromo-3-fluorophenylacetate

• Inchi： 1S/C8H6BrFO2/c1-5(11)12-6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： UJQKVVSLWNHFIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)OC(C)=O

Computed Properties

• Exact Mass: 231.95352Da
• Monoisotopic Mass: 231.95352Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų